Cas no 862507-02-6 (4-cyclohexylpyridine-2-carboxylic acid)

• Product Name: 4-cyclohexylpyridine-2-carboxylic acid
• CAS No: 862507-02-6
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• MDL: MFCD27930308
• CID: 4248607
• PubChem ID: 68840778
• Update Time: 2025-10-12

4-cyclohexylpyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxylic acid, 4-cyclohexyl-
• 4-cyclohexylpyridine-2-carboxylic acid
• 4-Cyclohexylpicolinic acid
• 4-Cyclohexylpicolinicacid
• 862507-02-6
• SCHEMBL3922871

• MDL： MFCD27930308
• Inchi： 1S/C12H15NO2/c14-12(15)11-8-10(6-7-13-11)9-4-2-1-3-5-9/h6-9H,1-5H2,(H,14,15)
• InChI Key： RGVLAZOWJZMRAC-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)=NC=CC(C2CCCCC2)=C1

Computed Properties

• Exact Mass: 205.11
• Monoisotopic Mass: 205.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.2A^2
• XLogP3: 3.2

Additional information on 4-cyclohexylpyridine-2-carboxylic acid

4-Cyclohexylpyridine-2-carboxylic Acid (CAS No. 862507-02-6): A Comprehensive Guide to Its Properties and Applications

4-Cyclohexylpyridine-2-carboxylic acid (CAS No. 862507-02-6) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry, material science, and agrochemical research. This compound, characterized by its unique pyridine-carboxylic acid backbone and cyclohexyl substitution, serves as a versatile building block for synthesizing more complex molecules. Its molecular structure combines the aromaticity of pyridine with the aliphatic nature of cyclohexyl, making it a valuable intermediate in drug discovery and industrial applications.

In recent years, the demand for 4-cyclohexylpyridine-2-carboxylic acid derivatives has surged due to their potential in developing novel anti-inflammatory agents and antimicrobial compounds. Researchers are particularly interested in its role as a precursor for metal-organic frameworks (MOFs), which are pivotal in catalysis and gas storage technologies. The compound's carboxylic acid group allows for easy functionalization, enabling the creation of tailored materials for specific industrial needs.

One of the most frequently asked questions about CAS No. 862507-02-6 revolves around its solubility and stability under various conditions. Studies confirm that this compound exhibits moderate solubility in polar organic solvents like ethanol and dimethyl sulfoxide (DMSO), while remaining stable at room temperature. These properties make it suitable for high-throughput screening in drug development, where reproducibility and consistency are critical.

The synthesis of 4-cyclohexylpyridine-2-carboxylic acid typically involves Pd-catalyzed cross-coupling reactions or cyclohexylation of pyridine derivatives. Recent advancements in green chemistry have also explored enzymatic routes to reduce environmental impact. This aligns with the growing trend of sustainable chemical production, a hot topic among manufacturers and researchers aiming to minimize waste and energy consumption.

From an analytical perspective, HPLC and NMR spectroscopy are the gold standards for characterizing this compound. Its purity is crucial for applications in pharmaceutical intermediates, where even trace impurities can affect downstream processes. Analytical data for CAS 862507-02-6 often highlights its high chromatographic purity (>98%), meeting the stringent requirements of GMP-compliant production facilities.

Beyond pharmaceuticals, 4-cyclohexylpyridine-2-carboxylic acid has found niche applications in liquid crystal formulations and corrosion inhibitors. Its molecular geometry contributes to the alignment of liquid crystals in display technologies, while its chelating properties make it effective in protecting metal surfaces. These diverse uses underscore its importance in both high-tech and traditional industries.

As the scientific community continues to explore structure-activity relationships (SAR), derivatives of this compound are being optimized for enhanced bioavailability and target selectivity. Computational modeling and AI-driven drug design tools are increasingly employed to predict its interactions with biological targets, reflecting the intersection of chemistry and digital innovation.

In summary, 4-cyclohexylpyridine-2-carboxylic acid (CAS No. 862507-02-6) represents a multifaceted compound with broad utility across multiple disciplines. Its synthesis, characterization, and applications continue to evolve, driven by advancements in catalytic chemistry and materials science. For researchers and industry professionals, understanding its properties is essential for leveraging its full potential in next-generation innovations.